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Compound of Interest

Compound Name:
Ethyl 2-aminothiophene-3-

carboxylate

Cat. No.: B016491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 2-
aminothiophene-3-carboxylate, a key intermediate in the synthesis of various pharmaceutical

compounds. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Ethyl 2-aminothiophene-3-
carboxylate is presented in Table 1. This data is essential for the safe handling, storage, and

use of the compound in experimental settings.
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Property Value Source

Molecular Formula C₇H₉NO₂S --INVALID-LINK--

Molecular Weight 171.22 g/mol --INVALID-LINK--

Appearance
White to yellow crystalline

powder
Chem-Impex

Melting Point 42 °C ChemBK

Boiling Point 273.6 ± 20.0 °C (Predicted) ChemBK

Density 1.262 ± 0.06 g/cm³ (Predicted) ChemBK

Solubility Slightly soluble in water ChemicalBook

Flash Point 119.289 °C ChemBK

Vapor Pressure 0.006 mmHg at 25°C ChemBK

Hazard Identification and Classification
Ethyl 2-aminothiophene-3-carboxylate is classified as a hazardous substance. The GHS

classification and associated hazard statements are summarized in Table 2.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
STOT SE 3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:

alt text
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Toxicity Data
A thorough search of available toxicological data was conducted. However, specific quantitative

toxicity data, such as LD50 values for oral, dermal, or inhalation routes of exposure for Ethyl 2-
aminothiophene-3-carboxylate, are not readily available in the consulted literature and safety

data sheets. One safety data sheet explicitly states, "The toxicological properties have not

been fully investigated."[1] Therefore, in the absence of comprehensive toxicity data, it is

prudent to handle this compound with a high degree of caution, assuming it to be potentially

toxic.

Handling and Storage Precautions
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of Ethyl 2-aminothiophene-3-carboxylate.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this chemical to determine the

appropriate level of PPE. The following diagram outlines a general workflow for selecting the

necessary PPE.

Start: Handling Ethyl
2-aminothiophene-3-carboxylate

Conduct Risk Assessment
(e.g., quantity, duration, ventilation)

Are Engineering Controls
(e.g., fume hood) in place?

Standard PPE:
- Safety glasses with side shields

- Lab coat
- Nitrile gloves

Yes

Additional PPE Required:
- Chemical safety goggles

- Face shield
- Chemical-resistant apron

- Double gloving

No

Is there a risk of
inhalation of dust or aerosol?

Use NIOSH-approved
respirator

Yes

Proceed with
Experiment

No

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.

Safe Handling Practices
Handle in a well-ventilated area, preferably in a chemical fume hood.[2]
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Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of dust.[2]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Prevent the build-up of electrostatic charge.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Protect from light.

Incompatible materials to avoid are strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

Exposure Event Occurs

Type of Exposure?

Skin Contact:
- Immediately wash with plenty of soap and water for at least 15 minutes.

- Remove contaminated clothing.
- Seek medical attention if irritation persists.

Skin

Eye Contact:
- Immediately rinse with plenty of water for at least 15 minutes, lifting upper and lower eyelids.

- Remove contact lenses if present and easy to do.
- Seek immediate medical attention.

Eyes

Inhalation:
- Move to fresh air.

- If not breathing, give artificial respiration.
- Seek immediate medical attention.

Inhalation

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

- Seek immediate medical attention.

Ingestion

Spill

Spill Response:
- Evacuate the area.

- Wear appropriate PPE.
- Absorb with inert material (e.g., sand, vermiculite).

- Collect in a sealed container for disposal.
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Emergency Response Workflow for Ethyl 2-aminothiophene-3-carboxylate.

Experimental Protocols
The following are examples of experimental protocols for the synthesis and purification of Ethyl
2-aminothiophene-3-carboxylate, based on the Gewald reaction.

Synthesis via Gewald Reaction
Objective: To synthesize Ethyl 2-aminothiophene-3-carboxylate from a ketone, ethyl

cyanoacetate, and elemental sulfur.

Materials:

Appropriate ketone (e.g., cyclohexanone)

Ethyl cyanoacetate

Elemental sulfur

Base catalyst (e.g., morpholine or diethylamine)

Solvent (e.g., ethanol or methanol)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the

ketone (1 equivalent) and ethyl cyanoacetate (1 equivalent) in the chosen solvent.

Add elemental sulfur (1 equivalent) to the mixture.

Slowly add the base catalyst (e.g., 0.5 equivalents of morpholine) to the reaction mixture with

stirring.

Heat the reaction mixture to a temperature between 45-65°C and maintain for 2-3 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and then in an ice bath to

precipitate the product.

Collect the solid product by vacuum filtration and wash with cold ethanol.

Purification by Recrystallization
Objective: To purify the crude Ethyl 2-aminothiophene-3-carboxylate.

Materials:

Crude Ethyl 2-aminothiophene-3-carboxylate

Appropriate solvent (e.g., ethanol)

Procedure:

Dissolve the crude product in a minimum amount of hot ethanol.

If there are insoluble impurities, perform a hot filtration.

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to

induce crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.

Dry the purified product in a vacuum oven.

Purification by Column Chromatography
Objective: To achieve high purity of Ethyl 2-aminothiophene-3-carboxylate.

Materials:

Crude Ethyl 2-aminothiophene-3-carboxylate

Silica gel (100-200 mesh)
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Eluent system (e.g., hexane:ethyl acetate mixture, typically 7:3)

Procedure:

Prepare a silica gel slurry in the eluent and pack a chromatography column.

Dissolve a small amount of the crude product in a minimum volume of the eluent or a

suitable solvent and adsorb it onto a small amount of silica gel.

Carefully load the adsorbed sample onto the top of the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain the

purified Ethyl 2-aminothiophene-3-carboxylate.[3]

Disposal Considerations
All waste containing Ethyl 2-aminothiophene-3-carboxylate should be treated as hazardous

chemical waste. Dispose of the chemical and its container in accordance with local, state, and

federal regulations. Do not dispose of it down the drain.

Disclaimer: This document is intended as a guide and does not replace a thorough risk

assessment that should be conducted prior to any handling or use of Ethyl 2-
aminothiophene-3-carboxylate. Always consult the most up-to-date Safety Data Sheet (SDS)

from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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